Cas no 2092089-20-6 (3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole)
3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole
- AKOS026724902
- 2092089-20-6
- 3-(chloromethyl)-2-propan-2-yl-4,5,6,7-tetrahydroindazole
- F2198-6449
- 2H-Indazole, 3-(chloromethyl)-4,5,6,7-tetrahydro-2-(1-methylethyl)-
-
- Inchi: 1S/C11H17ClN2/c1-8(2)14-11(7-12)9-5-3-4-6-10(9)13-14/h8H,3-7H2,1-2H3
- InChI Key: RZCBHVRIMHHUTO-UHFFFAOYSA-N
- SMILES: ClCC1=C2C(CCCC2)=NN1C(C)C
Computed Properties
- Exact Mass: 212.1080262g/mol
- Monoisotopic Mass: 212.1080262g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 320.9±37.0 °C(Predicted)
- pka: 2.77±0.20(Predicted)
3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C218566-100mg |
3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2h-indazole |
2092089-20-6 | 100mg |
$ 115.00 | 2022-04-01 | ||
| TRC | C218566-500mg |
3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2h-indazole |
2092089-20-6 | 500mg |
$ 435.00 | 2022-04-01 | ||
| TRC | C218566-1g |
3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2h-indazole |
2092089-20-6 | 1g |
$ 660.00 | 2022-04-01 | ||
| Life Chemicals | F2198-6449-0.25g |
3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole |
2092089-20-6 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
| Life Chemicals | F2198-6449-0.5g |
3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole |
2092089-20-6 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
| Life Chemicals | F2198-6449-1g |
3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole |
2092089-20-6 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
| Life Chemicals | F2198-6449-2.5g |
3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole |
2092089-20-6 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
| Life Chemicals | F2198-6449-5g |
3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole |
2092089-20-6 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
| Life Chemicals | F2198-6449-10g |
3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole |
2092089-20-6 | 95%+ | 10g |
$1957.0 | 2023-09-06 |
3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole
Introduction to 3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole (CAS No. 2092089-20-6)
3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 2092089-20-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloromethyl group and an isopropyl substituent, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.
The indazole core of 3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole is a bicyclic aromatic system consisting of a benzene ring fused with a pyrrole ring. This structural motif is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The chloromethyl group at the C3 position introduces reactivity that allows for further functionalization, enabling the synthesis of more complex derivatives with enhanced biological profiles. The isopropyl group at the C2 position adds steric bulk and may influence the compound's solubility and metabolic stability.
Recent advancements in pharmaceutical research have highlighted the importance of indazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications within the indazole ring can significantly alter the pharmacological properties of these compounds. For instance, research published in leading journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry has shown that indazole derivatives can interact with various biological targets, including enzymes and receptors involved in disease pathways.
In particular, the 3-(chloromethyl) moiety in 3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole has been investigated for its potential to form covalent bonds with biomolecules. This property is particularly useful in designing probes and inhibitors that require strong binding interactions. The isopropyl substituent at the C2 position may also play a role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These factors make 3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole a promising candidate for further exploration in drug discovery.
The synthesis of 3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for indazole derivatives. For example, catalytic hydrogenation techniques have been employed to construct the tetrahydropyridine ring system while minimizing side reactions.
The biological activity of 3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole has been evaluated in various preclinical studies. Initial assays have suggested potential effects on pathways relevant to inflammation and cancer progression. The chloromethyl group has been particularly studied for its ability to participate in nucleophilic addition reactions with nucleophiles such as amines and thiols found in biological molecules. This reactivity could be exploited to develop targeted therapies that exploit specific enzymatic or protein-protein interaction pathways.
One area of interest has been the development of indazole-based inhibitors for enzymes involved in metabolic disorders. Research has shown that certain indazole derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases. The structural flexibility of 3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole allows for fine-tuning its interactions with these targets through structure-based drug design approaches. Computational modeling techniques have been instrumental in predicting binding affinities and optimizing molecular interactions.
The pharmacokinetic profile of 3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole is another critical aspect that influences its potential as a therapeutic agent. Studies using animal models have provided insights into its absorption、distribution、metabolism،and excretion (ADME) properties. The isopropyl group may influence solubility and permeability across biological membranes,while the chloromethyl group could affect metabolic clearance rates through enzymatic pathways such as cytochrome P450 oxidation. Understanding these properties is essential for optimizing dosing regimens and minimizing potential side effects.
In conclusion,3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-H-indazole (CAS No.2092089—20—6) represents a promising scaffold for pharmaceutical innovation。Its unique structural features offer opportunities for designing novel compounds with enhanced biological activity。Further research into its synthesis、pharmacology,and clinical applications will be crucial in determining its potential as a therapeutic agent。The growing interest in indazole derivatives underscores their importance as building blocks for next-generation drugs,and compounds like 3-(chloromethyl)—
-isopropy1—4,5,6,7—tetrahydrop-H-indaz01e are likely to play a significant role in future drug discovery efforts.
2092089-20-6 (3-(chloromethyl)-2-isopropyl-4,5,6,7-tetrahydro-2H-indazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)